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Compound of Interest

Compound Name: 2-Biphenylenecarbonyl chloride

CAS No.: 75292-39-6

Cat. No.: B14441562

Get Quote

Executive Summary
Biphenylene-based acid chlorides represent a high-value, high-risk class of acylating agents.[1]

Unlike the freely rotating biphenyl scaffold, the biphenylene core is planar and rigid, containing

a strained, anti-aromatic four-membered ring.[1] This structure imparts unique electronic

properties—specifically, a "multiradical character" and susceptibility to ring opening under

catalytic conditions.[1] For drug developers, this scaffold offers a bioisostere for flattened

aromatic systems (e.g., anthracene) with reduced metabolic liability, provided the synthetic

workflow preserves the strained core.

Structural & Electronic Fundamentals
The Biphenylene Core
The reactivity of biphenylene-2-carbonyl chloride is governed by the competition between the

highly reactive acyl chloride group (

) and the strained biphenylene nucleus.[1]
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Ring Strain & Anti-Aromaticity: The central four-membered ring possesses anti-aromatic

cyclobutadiene character.[1] This results in a weak C–C bond bridging the two benzene rings

(bond energy ~65 kcal/mol vs. ~114 kcal/mol in biphenyl).[1]

Regioselectivity (The "Beta" Effect): Electrophilic substitution and functionalization occur

predominantly at the 2-position (analogous to the

-position of naphthalene).[1]

Mechanism:[1][2][3][4][5][6][7] Attack at the 1-position (adjacent to the bridgehead) creates

a sigma complex that imposes severe strain on the four-membered ring and disrupts the

aromaticity of the adjacent ring more significantly than attack at the 2-position.[1]

Consequence: The acid chloride is most commonly synthesized and stable at the 2-

position.[1]

Electronic Influence on the Acyl Group
The biphenylene ring acts as an electron-donating group via resonance but is inductively

electron-withdrawing due to the

character and strain.[1] The carbonyl carbon at the 2-position is highly electrophilic, making
these acid chlorides potent acylating agents, capable of reacting with weak nucleophiles (e.g.,
sterically hindered anilines).[1]

Synthesis & Stability Profile
Synthesis from Carboxylic Acid
Direct Friedel-Crafts acylation of biphenylene with phosgene or oxalyl chloride is difficult to

control due to competing ring alkylation/acylation.[1] The preferred route is the conversion of

Biphenylene-2-carboxylic acid to the acid chloride.[1]

Critical Consideration: Avoid harsh thermal conditions (

) or strong Lewis acids (e.g.,

with prolonged heating) during the acid chloride formation, as these can trigger ring opening or
polymerization.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://pubmed.ncbi.nlm.nih.gov/33054169/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10274569/
https://m.youtube.com/watch?v=fcyHtL-kdjE
https://www.researchgate.net/publication/379940242_Biphenylene_and_1-Azabiphenylene_as_a_Platform_for_Synthesis_of_Azapolyaromatic_Compounds
http://dzubris.clasit.org/wp-content/uploads/2016/03/pg2016_om961059a.pdf
https://pdfs.semanticscholar.org/1001/d0f74ddd846dec7ae6b9d921f9ba6efd34eb.pdf?skipShowableCheck=true
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.researchgate.net/publication/389907383_Synthesis_and_Reactivity_of_a_Semi-Flexible_Bidentate_Poly-Lewis_Acid_Based_on_Biphenylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14441562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Reagent: Oxalyl Chloride (

) with catalytic DMF.[1]

Alternative: Thionyl Chloride (

), but requires careful temperature control to prevent acid-catalyzed ring decomposition.[1]

Stability & Storage[1]
Hydrolysis: Rapid.[1] The rigid planar structure does not provide significant steric shielding to

the carbonyl carbon (unlike ortho-substituted biphenyls).[1]

Thermal Stability: Stable up to

in inert atmospheres.[1] Above this, or in the presence of transition metals (Pd, Rh, Ir), the
central ring scission becomes a dominant pathway.

Reactivity Profile
The reactivity can be divided into two zones: Functional Group Reactivity (Acyl Chloride) and

Scaffold Reactivity (Biphenylene Core).[1]

Zone A: Nucleophilic Acyl Substitution (Preserving the
Core)
The acid chloride undergoes standard substitution with amines, alcohols, and thiols.[1]

Amide Formation: Reaction with primary/secondary amines yields biphenylene-2-

carboxamides.[1] High yields are typical in DCM/THF with pyridine base.[1]

Esterification: Reacts with alcohols/phenols.[1]

Friedel-Crafts Acylation (Intermolecular): Can acylate electron-rich aromatics (e.g., anisole)

using mild Lewis acids (

or

).[1] Avoid
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if possible to reduce core fragmentation risk.

Zone B: Scaffold Vulnerabilities (Ring Opening)
This is the critical failure mode in synthesis.[1]

Transition Metal Catalysis: Palladium (Pd) and Rhodium (Rh) catalysts can insert into the

strained C–C bridge (C1–C8b bond), leading to ring expansion (e.g., to fluorenone

derivatives or polymer chains).[1]

Implication: If using the acid chloride in a Sonogashira or Suzuki coupling (after converting to

an amide/ester), the biphenylene core may open if temperatures exceed

.[1]

Visualization of Reactivity Pathways

Biphenylene-2-COOH Biphenylene-2-COCl
(Acid Chloride)
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Figure 1: Divergent reactivity pathways.[1][7] The green path preserves the pharmacophore;

the red dashed path indicates scaffold failure modes triggered by transition metals or high heat.

Application in Medicinal Chemistry[1][3][9][10]
Why Biphenylene?

Rigidity: Unlike biphenyl, which has a dihedral angle of
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in solution, biphenylene is planar. This locks substituents into a fixed vector, useful for
probing specific receptor pockets.[1]

Metabolic Stability: The absence of the ortho-hydrogens (replaced by the C-C bridge) blocks

the standard metabolic "twist" and oxidation often seen in biaryls.[1]

Bioisosterism: It serves as a truncated isostere for anthracene or phenanthrene but with

lower lipophilicity.[1]

Key Therapeutic Areas
Intercalators: The planar core allows intercalation into DNA.[1] Derivatives synthesized via

the acid chloride (e.g., amides with cationic side chains) are investigated as anticancer

agents.[1]

Conductive Polymers: Precursors for 2D carbon networks (Biphenylene Network) and

organic semiconductors.[1]

Experimental Protocols
Protocol A: Synthesis of Biphenylene-2-Carbonyl
Chloride
This protocol prioritizes the preservation of the strained ring.[1]

Preparation: In a flame-dried round-bottom flask under Argon, suspend Biphenylene-2-

carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) (

).

Activation: Add catalytic DMF (2-3 drops).[1]

Chlorination: Dropwise add Oxalyl Chloride (1.2 eq) at

.[1]

Note: Gas evolution (

) will be vigorous.[1]
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Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours.

Checkpoint: Solution should become clear/homogeneous.

Workup: Evaporate solvent and excess oxalyl chloride under reduced pressure (rotary

evaporator) at

.

Caution: Do not heat above

to avoid thermal stress.[1]

Product: The resulting yellow/orange solid is the crude acid chloride.[1] Use immediately for

the next step (do not store for long periods).

Protocol B: General Amide Coupling (Derivatization)[2]
Dissolution: Dissolve the crude acid chloride (from Protocol A) in anhydrous THF.

Nucleophile Addition: Add the amine (1.1 eq) and Triethylamine or DIPEA (1.5 eq) at

.[1]

Completion: Stir at RT for 1-4 hours. Monitor by TLC (the acid chloride spot will disappear; a

more polar amide spot will appear).[1]

Purification: Standard aqueous workup (

wash) followed by flash chromatography.

Data Summary: Comparative Reactivity
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Property
Biphenylene-2-
COCl

Biphenyl-4-COCl Fluorene-2-COCl

Core Geometry Planar, Strained
Twisted (

), Flexible
Planar, Rigid

C-C Bridge Energy ~65 kcal/mol (Weak)
~114 kcal/mol

(Strong)

~100 kcal/mol

(Strong)

Hydrolysis Rate
High (Low steric

hindrance)
Moderate Moderate

EAS Regioselectivity Position 2 (Beta) Ortho/Para to bridge Position 2

Transition Metal Risk High (Ring Opening) Low Low
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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